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Compound of Interest

Compound Name: (4-Aminobutanoyl)urea

CAS No.: 1394116-61-0

Cat. No.: B1652152

Get Quote

Executive Summary & Structural Context[1][2][3]
(4-Aminobutanoyl)urea (often referred to as GABA-acylurea) represents a specific structural

class where the carboxyl group of

-aminobutyric acid (GABA) is derivatized with a urea moiety. This compound is distinct from its
isomer, N-carbamoyl-GABA (ureidobutyric acid), where the urea is attached to the amine
terminus.

Accurate characterization of (4-Aminobutanoyl)urea is critical in drug development,

particularly when designing prodrugs to enhance the blood-brain barrier permeability of GABA

analogs or studying urea cycle metabolites.

This guide provides an authoritative technical comparison of the 1H NMR profile of (4-
Aminobutanoyl)urea against its metabolic precursors (GABA, Urea) and structural isomers.

We prioritize the diagnostic utility of the spectral data, demonstrating how to unambiguously

identify the target molecule in complex mixtures.

The Target Molecule: (4-Aminobutanoyl)urea
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Formula:

Structure:

Key Feature: The Acyl-Urea motif (

) provides a unique deshielded proton environment absent in standard amides.

Experimental Protocol: Self-Validating Workflow
To ensure reproducibility and spectral integrity, the following protocol utilizes DMSO-d6 as the

primary solvent. Unlike

, DMSO-d6 prevents the exchange of labile amide/urea protons, which are the primary
diagnostic handles for this molecule.

Sample Preparation Strategy
Solvent: DMSO-d6 (99.9% D) + 0.03% TMS (v/v).

Concentration: 5–10 mg in 600

L.

Expert Insight: High concentrations (>20 mg) can induce stacking or hydrogen-bonding

shifts in the urea region. Keep concentration low for sharp singlets.

Temperature: 298 K (25°C).

Note: If amide peak broadening is observed due to rotation, elevate to 313 K to coalesce

signals.

Acquisition Parameters (400 MHz+)
Pulse Sequence:zg30 (Standard 30° pulse)

Relaxation Delay (d1):

5.0 seconds.
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Causality: The quaternary carbonyl carbons relax slowly; adequate d1 ensures accurate

integration of adjacent protons, particularly the

-methylene.

Scans (ns): 64 (for S/N > 200:1).

Spectral Width: -2 to 14 ppm (to capture the downfield acyl-urea imide proton).

Spectral Interpretation & Comparative Analysis
This section compares the target molecule against its alternatives (precursors and isomers) to

demonstrate performance in identification.

The "Fingerprint" Region: Labile Protons (DMSO-d6)
The most significant performance advantage of analyzing (4-Aminobutanoyl)urea in DMSO-

d6 is the resolution of the nitrogen-bound protons.
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Proton Type

Chemical Shift
(

ppm)

Multiplicity Integration
Diagnostic
Causality

Acyl-NH 10.2 – 10.8 Singlet (br) 1H

Primary

Identifier. The

two carbonyls

flanking this NH

withdraw

electron density,

shifting it

significantly

downfield

compared to

standard amides

(~8 ppm).

Urea-NH 7.1 – 7.5 Broad Singlet 2H

Distinct from free

Urea (

5.4) due to

conjugation with

the acyl group.

Amine-NH Varies Broad 2H

Typically appears

at 3-5 ppm if

neutral, or ~7.8

ppm if

protonated (

) salt.

Comparison with Alternatives:

vs. GABA: GABA lacks these signals entirely.

vs. Urea: Free urea appears as a single broad peak at ~5.4 ppm (DMSO). The target

molecule splits this into a distinct NH and
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pattern.

vs. N-Carbamoyl GABA: The isomer has a urea NH triplet at ~6.0 ppm and an acid proton at

~12.0 ppm. It lacks the highly deshielded 10.5 ppm signal.

The Aliphatic Backbone: Coupling & Connectivity
The methylene chain provides confirmation of the GABA backbone integrity.

Position Label
Shift (

ppm)
Multiplicity (Hz)

Interpretati
on

-CH 2.6 – 2.8 Triplet ~7.0

Adjacent to

the primary

amine.[1]

Shifts

downfield to

~2.9 if salt

form.

-CH 1.6 – 1.8 Quintet ~7.2

Shielded

central

methylene.

-CH 2.3 – 2.4 Triplet ~7.2

Critical

Differentiator.

In GABA, this

is ~2.2 ppm.

The acyl-urea

group is more

electron-

withdrawing

than the

carboxylate,

causing a

slight

downfield

shift.
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Visualizing the Logic: Structural Elucidation
Workflow
The following diagrams illustrate the decision logic for assigning the spectrum and the

experimental workflow.

Diagnostic Logic Tree
This diagram guides the researcher through the spectral features to confirm the identity of (4-
Aminobutanoyl)urea against common "imposters."

Unknown Sample Spectrum
(DMSO-d6)

Check 10.0 - 11.0 ppm region

Signal Present
(Broad Singlet)

Yes

Signal Absent

No

Check Alpha-CH2 Shift
(~2.4 vs ~2.2 ppm)

Check 12.0 ppm (COOH)
& 6.0 ppm (NH-CO)

Candidate:
N-Carbamoyl GABA

(Isomer)

Acid + Urea NH

Candidate:
Free GABA

No Urea Signals

Candidate:
(4-Aminobutanoyl)urea

CONFIRMED IDENTITY

Shift ~2.4 ppm

Click to download full resolution via product page
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Caption: Decision tree for distinguishing (4-Aminobutanoyl)urea from its isomer N-carbamoyl

GABA and precursor GABA based on 1H NMR chemical shifts in DMSO-d6.

Experimental Workflow
The process from sample to validated data.

Sample Prep
5mg in DMSO-d6

+ TMS

Acquisition
ns=64, d1=5s
Temp=298K

Processing
LB=0.3 Hz

Phase/Baseline Corr.

Analysis
Integrate NH (10.5)

vs CH2 (2.4)

Click to download full resolution via product page

Caption: Optimized experimental workflow for acquiring quantitative NMR data for urea

derivatives.

Comparative Performance Data
This table objectively compares the spectral "performance" (resolvability and diagnostic

potential) of the target against its alternatives.
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Feature
(4-

Aminobutanoyl)urea

N-Carbamoyl GABA

(Isomer)
GABA (Precursor)

Diagnostic Signal 10.5 (Acyl-NH) 12.0 (COOH) None (Aliphatic only)

Urea Moiety

Distinct

(1H) and

(2H)

Coupled

(1H) and

(2H)

Absent

-CH

Shift

~2.40 ppm

(Deshielded)

~2.20 ppm (Standard

Acid)
~2.18 ppm

-CH

Shift

~2.70 ppm (Amine)
~3.00 ppm (Urea-

Amine)
~2.80 ppm

Solvent Sensitivity
High (Requires DMSO

for ID)

High (Requires DMSO

for ID)
Low (D2O acceptable)

Expert Insight on Solvent Effects
D2O Limitations: If you run (4-Aminobutanoyl)urea in

, the diagnostic NH signals at 10.5 and 7.2 ppm will disappear due to H/D exchange. The
spectrum will look remarkably similar to GABA, making identification difficult.

Recommendation: Always use DMSO-d6 for initial characterization. Use

only if you need to suppress the urea signals to analyze the aliphatic backbone coupling in
high detail.

References
Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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